2,6-difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]benzamide

• IUPAC Name: 2,6-difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H11F6N3O/c19-12-4-1-3-11(18(22,23)24)10(12)9-27-8-7-15(26-27)25-17(28)16-13(20)5-2-6-14(16)21/h1-8H,9H2,(H,25,26,28)
• InChI Key: AUBGZAJDHUHMAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CN2C=CC(=N2)NC(=O)C3=C(C=CC=C3F)F)C(F)(F)F
• Molecular Formula: C18H11F6N3O
• Molecular Weight: 399.3 g/mol
• CAS No.: 1253186-49-0

Description

GSK-5498A is a selective inhibitor of calcium release-activated calcium channels, with an IC50 value of 1 μM . This compound is known for its ability to inhibit the release of mediators from mast cells and pro-inflammatory cytokines from T cells . It has a molecular formula of C18H11F6N3O and a molecular weight of 399.29 g/mol .

Scientific Research Applications

GSK-5498A has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used to study the mechanisms of calcium release-activated calcium channels and their inhibitors . In biology, it is employed to investigate the role of these channels in various cellular processes, including the release of mediators from mast cells and cytokines from T cells . In medicine, GSK-5498A is used in research related to inflammatory disorders, as it can inhibit the release of pro-inflammatory cytokines .

Mechanism of Action

GSK-5498A exerts its effects by selectively inhibiting calcium release-activated calcium channels . This inhibition prevents the influx of calcium ions into cells, which in turn inhibits the release of mediators from mast cells and pro-inflammatory cytokines from T cells . The molecular targets of GSK-5498A include the calcium release-activated calcium channels, and the pathways involved are primarily related to calcium signaling .

Preparation Methods

The synthetic routes and reaction conditions for GSK-5498A are not extensively detailed in the available literature. The compound is typically stored as a solid at -20°C for up to three years or in solution at -80°C for up to two years .

Chemical Reactions Analysis

GSK-5498A undergoes various chemical reactions, primarily involving its interaction with calcium release-activated calcium channels. The compound shows high selectivity for these channels over other ion channels, enzymes, and G-protein coupled receptors . Common reagents and conditions used in these reactions include calcium-sensitive dyes like Fluo4-AM and various cell types such as human embryonic kidney cells and Jurkat cells . Major products formed from these reactions include the inhibition of calcium influx and the subsequent reduction in cytokine release .

Comparison with Similar Compounds

GSK-5498A is unique in its high selectivity for calcium release-activated calcium channels. Similar compounds include MRS1845, RO2959 hydrochloride, SKF-96365 hydrochloride, and 2-Aminoethyl diphenylborinate . These compounds also target calcium release-activated calcium channels but may differ in their selectivity, potency, and specific applications .

Synthesis routes and methods

Procedure details

A solution of 2,6-difluoro-N-1H-pyrazol-3-ylbenzamide (for a preparation see Intermediate 9) (4.59 g, 20.6 mmol) in THF (45 ml) was cooled to 5° C. under nitrogen. A solution of 1.0 M lithium bis(trimethylsilyl)amide in THF (20.6 ml, 20.6 mmol) was added dropwise maintaining the temperature below 10° C. After 10 minutes a solution of 2-(bromomethyl)-1-fluoro-3-(trifluoromethyl)benzene (5.29 g, 20.6 mmol, JRD fluorochemicals Ltd) in THF (9 ml) was added and the reaction mixture was stirred at room temperature overnight. The reaction was quenched using 1 M hydrochloric acid (50 ml). The reaction mixture was extracted with ethyl acetate (2×50 ml). The combined organic extracts were washed with brine (50 ml), dried with magnesium sulphate, filtered and solvent removed in vacuo. The crude material was dissolved in DCM and applied to a 330 g silica cartridge. The cartridge was eluted with 0-100% ethyl acetate in cyclohexane over 45 min. The required fractions were combined and evaporated in vacuo, to give the title compound as a white solid (6.75 g). The white solid (6.75 g) was dissolved in ethyl acetate (70 ml) and heated to 50° C. Cyclohexane (280 ml) was then added dropwise over 20 min.